Cas no 1122705-37-6 (2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1122705-37-6
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 841498
• PubChem ID: 67162841
• Update Time: 2025-11-02

2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromoethyl)-5-( trifluoromethyl)pyridine
• 2-(1-bromoethyl)-5-(trifluoromethyl)pyridine
• DB-337450
• D80259
• DCFVBBITQYFZAT-UHFFFAOYSA-N
• SCHEMBL1792606
• AKOS025395201
• 1122705-37-6
• 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine

• MDL： MFCD28060378
• Inchi： 1S/C8H7BrF3N/c1-5(9)7-3-2-6(4-13-7)8(10,11)12/h2-5H,1H3
• InChI Key： DCFVBBITQYFZAT-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC(C(F)(F)F)=CN=1

Computed Properties

• Exact Mass: 252.97140g/mol
• Monoisotopic Mass: 252.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.7

Additional information on 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine

Comprehensive Guide to 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine (CAS No. 1122705-37-6): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine (CAS No. 1122705-37-6) has emerged as a compound of significant interest. This halogenated pyridine derivative is widely recognized for its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for trifluoromethylated compounds and brominated intermediates, this compound has garnered attention from researchers and industry professionals alike.

The molecular structure of 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine combines a pyridine ring with a trifluoromethyl group at the 5-position and a bromoethyl moiety at the 2-position. This combination imparts distinct electronic and steric properties, making it a valuable building block in synthetic chemistry. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most searched questions in the field is: "What are the applications of 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine in drug discovery?" This compound serves as a key intermediate in the synthesis of biologically active molecules. Its bromoethyl group allows for further functionalization through cross-coupling reactions, while the trifluoromethyl group can improve the pharmacokinetic properties of the resulting compounds. Recent studies highlight its use in developing kinase inhibitors and antiviral agents, aligning with the growing interest in targeted therapies.

The agrochemical industry also benefits from 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine. Its derivatives are explored for their potential as pesticides and herbicides, addressing the global need for more efficient crop protection solutions. The trifluoromethyl group is particularly valued for its ability to enhance the bioactivity and environmental stability of agrochemicals.

From a market perspective, the demand for halogenated pyridines and fluorinated compounds is on the rise. The compound's CAS No. 1122705-37-6 is frequently searched by suppliers and researchers looking for high-purity intermediates. The synthesis of 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine typically involves multi-step processes, including bromination and trifluoromethylation, which are areas of active research to improve yields and reduce costs.

Environmental and regulatory considerations are also hot topics. While 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine is not classified as a hazardous substance, its handling requires standard laboratory precautions. Researchers often inquire about "safe handling practices for brominated pyridines" and "green chemistry approaches for fluorinated compounds," reflecting the industry's shift toward sustainable practices.

In summary, 2-(1-Bromoethyl)-5-(trifluoromethyl)pyridine (CAS No. 1122705-37-6) is a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing demand for fluorinated and brominated intermediates, position it as a compound of continued interest in the scientific community. As research progresses, new applications and synthetic methodologies are likely to emerge, further solidifying its importance in modern chemistry.